(4-chlorophenyl) (E)-3-(dimethylamino)prop-2-enoate

• IUPAC Name: (4-chlorophenyl) (E)-3-(dimethylamino)prop-2-enoate
• InChI: InChI=1S/C11H12ClNO2/c1-13(2)8-7-11(14)15-10-5-3-9(12)4-6-10/h3-8H,1-2H3/b8-7+
• InChI Key: GQDUYLIWFUZASA-BQYQJAHWSA-N
• Canonical SMILES: CN(C)C=CC(=O)OC1=CC=C(C=C1)Cl
• Isomeric SMILES: CN(C)/C=C/C(=O)OC1=CC=C(C=C1)Cl
• Molecular Formula: C11H12ClNO2
• Molecular Weight: 225.67 g/mol
• CAS No.: 338395-22-5

Description

(4-chlorophenyl) (E)-3-(dimethylamino)prop-2-enoate is an organic compound characterized by the presence of a chlorophenyl group and a dimethylamino group attached to a prop-2-enoate moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-chlorophenyl) (E)-3-(dimethylamino)prop-2-enoate typically involves the reaction of 4-chlorobenzaldehyde with dimethylamine and an appropriate esterifying agent. The reaction conditions often include the use of a base such as sodium hydroxide or potassium carbonate to facilitate the formation of the enamine intermediate, followed by esterification to yield the final product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow processes to ensure high yield and purity. The use of catalysts and optimized reaction conditions can enhance the efficiency of the synthesis, making it suitable for large-scale production.

Chemical Reactions Analysis

Types of Reactions

(4-chlorophenyl) (E)-3-(dimethylamino)prop-2-enoate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, often involving the use of reducing agents like lithium aluminum hydride.

Substitution: The chlorophenyl group can undergo nucleophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are frequently used.

Substitution: Nucleophiles like amines, thiols, and alcohols can be used under basic or acidic conditions to facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines. Substitution reactions can result in a variety of substituted aromatic compounds.

Scientific Research Applications

(4-chlorophenyl) (E)-3-(dimethylamino)prop-2-enoate has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including its role as a precursor in drug synthesis.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of (4-chlorophenyl) (E)-3-(dimethylamino)prop-2-enoate involves its interaction with specific molecular targets and pathways. The compound may act by binding to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• **4-((4-Methoxyphenyl)amino)methyl)-N,N-dimethylaniline
• 2-Methoxy-5-((phenylamino)methyl)phenol
• 3-(4-chloro-phenyl)-3-hydroxy-2,2-dimethyl-propionic acid methyl ester

Uniqueness

(4-chlorophenyl) (E)-3-(dimethylamino)prop-2-enoate is unique due to its specific structural features, such as the presence of both a chlorophenyl group and a dimethylamino group. These structural elements confer distinct chemical and biological properties, making the compound valuable for various applications.